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Compound of Interest

Compound Name: Asulam-sodium

CAS No.: 2302-17-2

Cat. No.: B1252203

Get Quote

Executive Summary & Scientific Rationale
Asulam-sodium (methyl 4-aminophenylsulfonylcarbamate sodium salt) presents a unique

analytical challenge due to its amphoteric nature, high water solubility (

g/L), and susceptibility to hydrolytic degradation into sulfanilamide. Standard hydrophobic
extraction protocols often fail due to the compound's polarity, while aggressive pH manipulation
risks artifact formation.

This guide provides a self-validating workflow for extracting Asulam from water (trace level) and

soil/plant tissue (high matrix). The methodology prioritizes analyte stability and matrix

elimination using a modified QuEChERS approach and Polymeric Solid Phase Extraction

(SPE).
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Property Value Implication for Extraction

Molecular Weight 230.24 g/mol Suitable for LC-MS/MS (ESI+).

pKa 4.82 (Acidic moiety)

Exists as an anion at neutral

pH. Retention on C18 requires

acidification (pH < 3.8) or use

of Anion Exchange (WAX).

Log Kow -0.27 (Highly Polar)

Poor retention on standard

C18; requires HLB or Polar-

Modified sorbents.

Stability Hydrolyzes in strong acid/base

CRITICAL: Avoid pH < 2 or pH

> 9. Monitor Sulfanilamide (m/z

173) as a degradation marker.

[1]

Workflow Decision Tree
The following diagram illustrates the decision logic for selecting the appropriate extraction

pathway based on sample matrix and target sensitivity.
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Sample Matrix Selection

Aqueous Samples
(Surface/Ground Water)

Solid Matrices
(Soil/Sediment/Vegetation)

Filtration (0.45 µm GMF)
Adjust to pH 3.5 - 4.0

Remove particulates

Hydration
(Acidified Water)

Homogenize

SPE Extraction
(Polymeric HLB)

Load @ 5 mL/min

Wash: 5% MeOH
Elute: 100% MeOH

Modified QuEChERS
(Citrate Buffered)

Acetonitrile Partition

dSPE Cleanup
WARNING: NO PSA

Aliquot Supernatant

LC-MS/MS Analysis
(ESI+)

Click to download full resolution via product page

Figure 1: Selection logic for Asulam extraction. Note the critical exclusion of PSA sorbent in

solid matrix cleanup.
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Protocol A: Trace Analysis in Water (SPE)
Target: Surface water, groundwater, drinking water. Mechanism: Hydrophilic-Lipophilic Balance

(HLB) retention.[2] Asulam is acidified to its neutral form to increase interaction with the

polymeric sorbent.

Materials
Cartridge: Polymeric HLB (e.g., Oasis HLB or Strata-X), 200 mg / 6 mL.

Eluent: LC-MS grade Methanol.

Buffer: 0.1% Formic Acid.[2]

Step-by-Step Procedure
Sample Pre-treatment:

Collect 500 mL water sample in amber glass bottles.

Self-Validation Step: Spike surrogate standard (Asulam-d5) at 0.1 µg/L.

Adjust pH to 3.5 ± 0.2 using 1M Formic Acid. Reasoning: pH 3.5 is below the pKa (4.82),

ensuring >90% of Asulam is neutral and retainable, without inducing rapid acid hydrolysis.

Filter through a 0.7 µm glass fiber filter if sediment is present.

Conditioning:

6 mL Methanol.

6 mL Ultrapure Water (pH 3.5).

Loading:

Load sample at a flow rate of 5–10 mL/min.

Note: Do not let the cartridge dry.
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Washing:

Wash with 5 mL Water/Methanol (95:5, v/v).

Dry cartridge under high vacuum for 10 minutes. Reasoning: Residual water interferes

with the elution and subsequent concentration.

Elution:

Elute with 2 × 4 mL Methanol.

Pause Point: Extracts are stable at 4°C for 48 hours.

Reconstitution:

Evaporate to dryness under nitrogen at 40°C.

Reconstitute in 1 mL Water/Acetonitrile (90:10) + 0.1% Formic Acid.[2]

Protocol B: Soil & Plant Tissue (Modified
QuEChERS)
Target: Soil, spinach, ferns (bracken). Challenge: Standard QuEChERS uses PSA (Primary

Secondary Amine) to remove sugars and fatty acids. PSA will irreversibly bind Asulam (an

acid).

Materials
Extraction Salts: Citrate-buffered QuEChERS packets (4g MgSO4, 1g NaCl, 1g NaCitrate,

0.5g disodium citrate sesquihydrate).

Cleanup Sorbent: C18 and Graphitized Carbon Black (GCB) only. NO PSA.

Step-by-Step Procedure
Homogenization:

Weigh 10 g of soil or chopped plant tissue into a 50 mL centrifuge tube.
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Hydration: Add 5 mL water (for soil) or minimal water (for dry plants) and vortex. Let stand

for 15 mins.

Extraction:

Add 10 mL Acetonitrile (containing 1% Acetic Acid). Reasoning: Acidified ACN stabilizes

Asulam and improves extraction efficiency from soil binding sites.

Add Citrate-buffered salt packet.[3]

Shake vigorously (or Geno/Grinder) for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Cleanup (Critical Deviation):

Transfer 1 mL of supernatant to a dSPE tube containing 150 mg MgSO4 and 50 mg C18.

Optional: Add 50 mg GCB if sample is highly pigmented (e.g., spinach), but check

recovery as GCB can retain planar pesticides.

Do NOT use PSA.

Vortex 1 min, Centrifuge 5 min.

Preparation for Injection:

Filter supernatant (0.2 µm PTFE).

Dilute 1:1 with mobile phase A (Water + 0.1% FA) to match initial LC conditions.

Analytical Configuration (LC-MS/MS)
Chromatographic Conditions

Column: C18 (e.g., Kinetex 2.6 µm C18, 100 x 2.1 mm).

Mobile Phase A: Water + 0.1% Formic Acid.
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 5% B

1-8 min: Linear ramp to 95% B

8-10 min: Hold 95% B

10.1 min: Re-equilibrate 5% B

MS/MS Parameters (ESI Positive)
Asulam ionizes readily in ESI+ due to the aniline amine group.

Analyte
Precursor
(m/z)

Product (m/z) CE (eV) Role

Asulam 231.0 156.0 18
Quantifier (Loss

of carbamate)

231.0 92.0 28
Qualifier (Aniline

ring)

Sulfanilamide 173.0 156.0 15
Degradation

Check

Asulam-d5 236.0 161.0 18 Internal Standard

Degradation Pathway Visualization
Understanding the breakdown is vital for troubleshooting low recovery.

Asulam
(m/z 231)

Sulfanilamide
(m/z 173)

Hydrolysis
(pH < 3 or pH > 9)

Click to download full resolution via product page
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Figure 2: Hydrolytic degradation pathway. Presence of m/z 173 indicates improper pH control

during extraction.

Quality Assurance & Self-Validation
To ensure Trustworthiness and Ruggedness, every batch must include:

Degradation Monitor: Monitor the transition 173 -> 156. If Sulfanilamide > 5% of Asulam

peak area in standards, prepare fresh mobile phase.

Matrix Match: Soil extracts often suppress ionization. Prepare calibration curves in blank

matrix extract (post-cleanup) to compensate.

Recovery Check:

Acceptable Range: 70–120%.

If recovery < 70% in Soil: Increase hydration time or acidity of extraction solvent.

If recovery < 70% in Water: Check breakthrough by stacking two SPE cartridges; if analyte

is on bottom cartridge, reduce load speed or sample volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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